TFMU-ADPr triethylamine

• Molecular Formula: C31H41F3N6O16P2
• Molecular Weight: 872.6 g/mol
• InChI: InChI=1S/C25H26F3N5O16P2.C6H15N/c26-25(27,28)11-4-15(34)46-12-3-9(1-2-10(11)12)45-24-20(38)18(36)14(48-24)6-44-51(41,42)49-50(39,40)43-5-13-17(35)19(37)23(47-13)33-8-32-16-21(29)30-7-31-22(16)33;1-4-7(5-2)6-3/h1-4,7-8,13-14,17-20,23-24,35-38H,5-6H2,(H,39,40)(H,41,42)(H2,29,30,31);4-6H2,1-3H3
• InChIKey: QYVIZZBVPYQDHH-UHFFFAOYSA-N

TFMU-ADPr Triethylamine — A Fluorogenic PARG Substrate for Direct, Continuous PAR Hydrolase Activity Measurement

TFMU-ADPr triethylamine (ADP-ribosylated trifluoromethylumbelliferone, triethylamine salt) is a synthetic, small-molecule fluorogenic substrate engineered to report on total poly(ADP-ribose) glycohydrolase (PARG) activity [1]. It releases the fluorophore 4-(trifluoromethyl)umbelliferone (TFMU) upon enzymatic cleavage, enabling continuous, real-time fluorescence monitoring of ADP-ribosyl hydrolases including human PARG, Tetrahymena thermophila PARG, and human ARH3 [1]. The compound has also been characterised as a potent, selective binder of the SARS-CoV-2 Macro1 domain (IC₅₀ = 0.59 μM) [2]. This triethylamine salt form is commercially available as a colourless-to-light-yellow viscous liquid with a molecular weight of 1024.42 g/mol .

Workflow

Continuous fluorescence monitoring of PAR hydrolase activity (PARG/ARH3)

Selection

Fluorogenic substrate with broad enzyme coverage; triethylamine salt form

Use Context

High-throughput inhibitor screening, total PAR hydrolase lysate assays, SARS-CoV-2 macrodomain research

• [1] Drown BS, Shirai T, Rack JGM, Ahel I, Hergenrother PJ. Monitoring Poly(ADP-ribosyl)glycohydrolase Activity with a Continuous Fluorescent Substrate. Cell Chem Biol. 2018;25(12):1562–1570.e19. doi:10.1016/j.chembiol.2018.09.008. View Source
• [2] Vashisht AA, Wallace SD, Bagde SR, Fromme JC, Peng K, et al. A Fluorescence Polarization Assay for Macrodomains Facilitates the Identification of Potent Inhibitors of the SARS-CoV-2 Macrodomain. ACS Chem Biol. 2023;18(5):1200–1207. doi:10.1021/acschembio.3c00092. View Source

Why Generic PARG Substrate Swaps Can Lead to Irreproducible Data When Replacing TFMU-ADPr Triethylamine

Although multiple synthetic substrates exist for monitoring ADP-ribosyl hydrolase activity, they differ fundamentally in detection modality, enzyme selectivity, kinetic parameters, and salt-form stability. The most common alternative, pNP-ADPr, relies on colorimetric detection, which provides lower sensitivity and specificity than the fluorogenic TFMU readout [1]. A structurally related in-class probe, TFMU-IDPr, is selective for ARH3 and is not processed by PARG enzymes, meaning it cannot report on total PAR hydrolase activity [1]. Even a different salt form of the same active pharmaceutical moiety — TFMU-ADPr diammonium — exhibits superior stability compared to the triethylamine form, which is explicitly noted as unstable by vendors . Substituting any of these alternatives without accounting for these quantitative differences risks assay failure, data misinterpretation, and procurement of material that degrades before experimental use.

Potential Substitute pNP-ADPr

Colorimetric readout may provide lower sensitivity and specificity than fluorogenic TFMU detection; assay window and platform differ significantly.

Potential Substitute TFMU-IDPr

ARH3-selective probe; does not report PARG activity, leading to false-negative total PAR hydrolase signal in complex samples.

Potential Substitute TFMU-ADPr diammonium

Identical biological activity but reported stability difference; triethylamine salt may require stricter storage and immediate use.

• [1] Drown BS, Shirai T, Rack JGM, Ahel I, Hergenrother PJ. Monitoring Poly(ADP-ribosyl)glycohydrolase Activity with a Continuous Fluorescent Substrate. Cell Chem Biol. 2018;25(12):1562–1570.e19. doi:10.1016/j.chembiol.2018.09.008. View Source

TFMU-ADPr Triethylamine — Quantitative Differential Evidence Against pNP-ADPr, TFMU-IDPr, and TFMU-ADPr Diammonium

Fluorogenic vs. Colorimetric Detection — Higher Assay Sensitivity and Specificity Compared to pNP-ADPr

TFMU-ADPr releases a fluorophore (TFMU, λEx 385 nm, λEm 502 nm) that enables fluorescence-based detection, while pNP-ADPr releases p-nitrophenol, a chromophore detected by absorbance at approximately 405 nm . The original disclosure states that the pNP-based chromophore design was 'extended to the fluorophore TFMU for applications requiring greater sensitivity and specificity' [1]. Fluorescence detection typically offers a wider dynamic range and lower background interference compared to absorbance, making TFMU-ADPr the preferred substrate for high-throughput screening and low-abundance enzyme applications [1].

Fluorogenic vs. colorimetric

Head-to-head

Fluorescence (λEx 385/λEm 502) vs. absorbance (~405 nm); reported greater sensitivity and specificity

Enables wider dynamic range and lower background for screening

Platform choice (fluorimeter vs. spectrophotometer) directly impacts detection limits

Evidence Dimension	Detection modality and signal type
Target Compound Data	TFMU-ADPr: fluorogenic; TFMU release; λEx 385 nm, λEm 502 nm
Comparator Or Baseline	pNP-ADPr: chromogenic; p-nitrophenol release; absorbance at ~405 nm
Quantified Difference	Fluorescence vs. absorbance detection; fluorescence provides greater sensitivity and specificity per original design rationale
Conditions	Biochemical assay; purified recombinant enzyme systems as described in the primary disclosure

Why This Matters

For procurement, selecting TFMU-ADPr over pNP-ADPr directly determines the detection platform (fluorimeter vs. spectrophotometer) and impacts assay sensitivity, especially for screening campaigns where low enzyme concentrations or weak inhibitors require maximum signal-to-noise ratio.

• [1] Drown BS, Shirai T, Rack JGM, Ahel I, Hergenrother PJ. Cell Chem Biol. 2018;25(12):1562–1570.e19. See Results and Discussion: 'Initial efforts focused on utilizing 4-nitrophenol (pNP) as a chromaphore reporter but also extended to the fluorophore 4-(trifluoromethyl)umbelliferone (TFMU) for applications requiring greater sensitivity and specificity.' View Source

Broad Enzyme Generality — Processed by hPARG, ttPARG, and hARH3, Unlike ARH3-Selective TFMU-IDPr

TFMU-ADPr is hydrolysed by all three major PAR hydrolases tested — human PARG (hPARG), Tetrahymena thermophila PARG (ttPARG), and human ARH3 (hARH3) — with KM values of 66.2 ± 15 μM, 210 ± 13 μM, and 6.3 ± 0.2 μM, respectively [1]. In contrast, the in-class analog TFMU-IDPr shows KM > 1500 μM for both hPARG and ttPARG, indicating negligible processing by PARG enzymes, and only ARH3-dependent hydrolysis (KM = 312 ± 30 μM) [1]. Cell lysate experiments confirmed that TFMU-ADPr hydrolysis was only partially decreased in ARH3-knockout cells, whereas TFMU-IDPr activity was nearly completely lost [1]. This demonstrates that TFMU-ADPr reports on total PAR hydrolase activity contributed by both PARG and ARH3, while TFMU-IDPr selectively reports on ARH3 alone.

Enzyme generality vs. TFMU-IDPr

Head-to-head

Processed by hPARG, ttPARG, hARH3 (KM 6.3–210 μM); TFMU-IDPr only ARH3 (KM >1500 μM for PARGs)

Reports total PAR hydrolase activity; avoids ARH3-only false negatives

Critical for lysate-based studies where PARG contribution is essential

Evidence Dimension	Enzyme processing (KM) across PARG and ARH3
Target Compound Data	hPARG KM = 66.2 ± 15 μM; ttPARG KM = 210 ± 13 μM; hARH3 KM = 6.3 ± 0.2 μM
Comparator Or Baseline	TFMU-IDPr: hPARG KM > 1500 μM; ttPARG KM > 1500 μM; hARH3 KM = 312 ± 30 μM
Quantified Difference	TFMU-ADPr processed by all three enzymes; TFMU-IDPr processed only by ARH3 (KM >1500 μM vs. 66–210 μM for PARGs; ~50-fold selectivity window)
Conditions	Purified recombinant enzymes; in vitro biochemical assay, pH 7.5, 25°C; confirmed in U2OS cell lysate with ARH3-knockout isogenic cell lines

Why This Matters

Investigators measuring total PAR hydrolase activity in cell or tissue lysates must use TFMU-ADPr, not TFMU-IDPr; substituting the ARH3-selective probe would miss all PARG-derived signal and yield false-negative results, directly impacting experimental conclusions and procurement decisions.

• [1] Drown BS, Shirai T, Rack JGM, Ahel I, Hergenrother PJ. Cell Chem Biol. 2018;25(12):1562–1570.e19. Table 1; Figures 5A–5B. doi:10.1016/j.chembiol.2018.09.008. View Source

Superior Catalytic Turnover (Vmax) and Comparable KM Versus pNP-ADPr on Tetrahymena PARG

In a direct head-to-head kinetic analysis on Tetrahymena thermophila PARG (ttPARG), TFMU-ADPr and pNP-ADPr exhibited identical KM values (210 ± 13 μM vs. 210 ± 10 μM, respectively), but TFMU-ADPr demonstrated a 1.69-fold higher Vmax (28.6 ± 0.6 vs. 16.9 ± 0.5 μmol/min/mg) [1]. On human ARH3, pNP-ADPr showed a ~2-fold lower KM (3.2 ± 0.6 μM vs. 6.3 ± 0.2 μM), while Vmax values were comparable (1.7 ± 0.1 vs. 1.61 ± 0.02 μmol/min/mg) [1]. The authors attributed the similar kinetic behaviour to the nearly identical pKa values of the two leaving groups (pNP pKa = 7.15; TFMU pKa = 7.26) [1].

Catalytic turnover vs. pNP-ADPr

Head-to-head

1.69-fold higher Vmax on ttPARG (28.6 vs. 16.9 μmol/min/mg); KM identical (210 μM)

Supports stronger signal at saturation for inhibitor detection

pNP-ADPr users may need to adjust enzyme concentration for equivalent window

Evidence Dimension	Kinetic parameters (KM and Vmax) on ttPARG and hARH3
Target Compound Data	ttPARG: KM = 210 ± 13 μM, Vmax = 28.6 ± 0.6 μmol/min/mg; hARH3: KM = 6.3 ± 0.2 μM, Vmax = 1.61 ± 0.02 μmol/min/mg
Comparator Or Baseline	pNP-ADPr: ttPARG KM = 210 ± 10 μM, Vmax = 16.9 ± 0.5 μmol/min/mg; hARH3 KM = 3.2 ± 0.6 μM, Vmax = 1.7 ± 0.1 μmol/min/mg
Quantified Difference	ttPARG: Vmax ratio (TFMU-ADPr/pNP-ADPr) = 1.69-fold higher for TFMU-ADPr; KM identical. hARH3: KM ratio (pNP-ADPr/TFMU-ADPr) = 1.97-fold lower for pNP-ADPr
Conditions	In vitro steady-state kinetics; purified recombinant ttPARG and hARH3; Table 1, Cell Chem Biol 2018

Why This Matters

The ~1.7-fold higher Vmax on ttPARG means TFMU-ADPr generates a stronger signal at saturating substrate concentrations in assays using this widely-employed model PARG enzyme, directly affecting assay window and enabling detection of weaker inhibitors. Researchers using pNP-ADPr as a PARG substrate should expect lower maximum signal output for the same enzyme concentration.

• [1] Drown BS, Shirai T, Rack JGM, Ahel I, Hergenrother PJ. Cell Chem Biol. 2018;25(12):1562–1570.e19. Table 1; Results and Discussion: 'The kinetic parameters of pNP-ADPr and TFMU-ADPr were quite similar likely due to the leaving groups having similar pKas (7.15 and 7.26).' View Source

Potent SARS-CoV-2 Macro1 Binding — Enables Dual-Use PARG and Macrodomain Research Applications

TFMU-ADPr was identified as one of the most potent SARS-CoV-2 Macro1 binders, with an IC₅₀ of 0.59 μM (590 nM) in a fluorescence polarisation (FP) competition assay, and its X-ray co-crystal structure with SARS-CoV-2 Macro1 was solved to reveal the binding mode [1]. The closest comparator, pNP-ADPr, showed a lower IC₅₀ of 0.37 μM (370 nM) in the same assay [1]. However, TFMU-ADPr uniquely enables orthogonal applications: it simultaneously serves as a PARG/ARH3 activity probe and a macrodomain ligand, providing a bridge between ADP-ribosyl hydrolase enzymology and antiviral macrodomain drug discovery .

SARS-CoV-2 Macro1 binding

Head-to-head

IC50 0.59 μM (TFMU-ADPr) vs. 0.37 μM (pNP-ADPr); co-crystal structure solved

Reported macrodomain affinity supports dual-use PARG/macrodomain research

Enables orthogonal FP tracer and crystallographic ligand applications

Evidence Dimension	SARS-CoV-2 Macro1 binding affinity (IC₅₀)
Target Compound Data	TFMU-ADPr: IC₅₀ = 0.59 μM (590 nM) against SARS-CoV-2 Macro1
Comparator Or Baseline	pNP-ADPr: IC₅₀ = 0.37 μM (370 nM) against SARS-CoV-2 Macro1
Quantified Difference	pNP-ADPr is ~1.6-fold more potent in macrodomain binding; TFMU-ADPr retains dual functionality as both PARG substrate and macrodomain binder
Conditions	Fluorescence polarisation competition assay using TAMRA-ADPr tracer; SARS-CoV-2 Macro1 protein; ACS Chem Biol 2023

Why This Matters

For laboratories engaged in both PAR hydrolase inhibitor screening and SARS-CoV-2 macrodomain research, TFMU-ADPr eliminates the need to procure and validate separate chemical probes for each target, reducing procurement complexity and enabling cross-project data comparison with a single characterised reagent.

• [1] Vashisht AA, Wallace SD, Bagde SR, Fromme JC, Peng K, et al. A Fluorescence Polarization Assay for Macrodomains Facilitates the Identification of Potent Inhibitors of the SARS-CoV-2 Macrodomain. ACS Chem Biol. 2023;18(5):1200–1207. doi:10.1021/acschembio.3c00092. Abstract: '...we identified pNP-ADPr (IC₅₀ 370 nM) and TFMU-ADPr (IC₅₀ 590 nM) as the most potent SARS-CoV-2 Macro1 binders reported to date.' View Source

Salt Form Stability Caveat — TFMU-ADPr Triethylamine vs. Diammonium: Identical Activity, Different Stability Profiles

The triethylamine salt form of TFMU-ADPr is explicitly noted as unstable by the primary commercial supplier; the vendor states: 'This salt form compound is unstable, it is advisable to consider the stable ammonium salt form (TFMU-ADPr diammonium) with the same biological activity' . Both salt forms share identical biological activity — the same fluorogenic substrate behaviour, enzyme specificity profile, and SARS-CoV-2 Macro1 binding properties — but differ in storage stability . The triethylamine form has a molecular weight of 1024.42 g/mol (C₂₅H₂₆F₃N₅O₁₆P₂·2.5C₆H₁₅N) and appears as a colourless to light yellow viscous liquid requiring storage at -20°C (powder) or -80°C (in solvent) .

Salt form stability

Data to verify

Triethylamine salt reported as unstable by vendor; diammonium form stable with identical activity

Storage and handling requirements differ; immediate-use vs. long-term stock

Vendor advisory; verify stability under own experimental conditions

Evidence Dimension	Chemical stability of salt form
Target Compound Data	TFMU-ADPr triethylamine: Unstable per vendor advisory; MW 1024.42; viscous liquid
Comparator Or Baseline	TFMU-ADPr diammonium: Stable ammonium salt; identical biological activity; same active moiety
Quantified Difference	Qualitative stability difference (triethylamine form is explicitly less stable); storage conditions: powder -20°C, 3 years; in solvent -80°C, 6 months
Conditions	Vendor product specifications (MedChemExpress); storage and handling recommendations

Why This Matters

Procurement decisions between the triethylamine and diammonium salt forms must weigh the intended use timeline against formulation requirements. The triethylamine form may be suitable for immediate-use experiments where the triethylamine counterion is preferred for solubility or downstream chemistry, but laboratories requiring long-term stock solutions should select the diammonium form to avoid degradation-related data variability.

TFMU-ADPr Triethylamine — Top Application Scenarios Supported by Quantitative Evidence

High-Throughput Screening of PARG Inhibitors Using Continuous Fluorescence Readout

TFMU-ADPr triethylamine enables real-time, continuous fluorescence monitoring of PARG activity (λEx 385 nm, λEm 502 nm) [1]. The compound is validated for inhibitor screening, with reference PARG inhibitor PDD00017273 showing an IC₅₀ of 1.6 nM in a commercial assay service using TFMU-ADPr as the substrate [2]. The ~1.7-fold higher Vmax compared to pNP-ADPr on ttPARG provides a wider assay window for detecting weak or partial inhibitors [1]. This scenario applies to pharmaceutical and biotech screening campaigns targeting the PARP/PARG axis for oncology indications.

Total PAR Hydrolase Activity Measurement in Whole-Cell Lysates

Because TFMU-ADPr is processed by both PARG (hPARG KM = 66.2 ± 15 μM; ttPARG KM = 210 ± 13 μM) and ARH3 (KM = 6.3 ± 0.2 μM), it reports on total PAR hydrolase activity in complex biological samples [1]. Cell lysate experiments using ARH3-knockout U2OS cells confirmed that TFMU-ADPr hydrolysis was only partially decreased upon ARH3 deletion, confirming PARG contributes the remaining signal, whereas the ARH3-selective probe TFMU-IDPr showed near-complete activity loss [1]. This scenario is essential for academic and industrial laboratories studying ADP-ribosylation dynamics in disease models where both PARG and ARH3 may be regulated.

SARS-CoV-2 Macrodomain Inhibitor Discovery and Structural Biology

TFMU-ADPr binds SARS-CoV-2 Macro1 with an IC₅₀ of 0.59 μM and its co-crystal structure with the macrodomain has been determined, revealing how the TFMU moiety engages the narrow hydrophobic groove of the ADPr-binding site [1]. The compound serves as both a fluorescence polarisation tracer competitor and a reference ligand for X-ray crystallography-based fragment screening [1]. This dual-use capability enables laboratories engaged in COVID-19 antiviral research to leverage a single compound for biochemical assay development, structural biology, and inhibitor validation, reducing the need for multiple probe compounds [2].

Comparative Assay Development with Orthogonal Detection — Fluorescence vs. Colourimetric Platforms

For laboratories transitioning from colourimetric to fluorescence-based PARG assays, TFMU-ADPr triethylamine and pNP-ADPr share nearly identical kinetic KM values on ttPARG (210 vs. 210 μM) and comparable leaving-group pKa (7.26 vs. 7.15), but differ fundamentally in detection modality [1]. This allows researchers to use the same substrate concentration range while switching to a fluorescence plate reader for higher sensitivity and specificity [1]. The triethylamine salt form may be preferred over the diammonium form when the triethylamine counterion is required for compatibility with specific organic solvent-based formulations used in assay development [2].

Application

Selection Property

Validation Focus

PARG inhibitor screening

Fluorogenic substrate with broad PAR hydrolase coverage

Assay signal window and inhibitor detection sensitivity

Total PAR hydrolase activity in lysates

Processed by both PARG and ARH3

Confirmation of signal contribution from both enzymes in disease models

SARS-CoV-2 macrodomain research

Reported macrodomain binding affinity and co-crystal structure

Orthogonal use as FP tracer and crystallographic ligand

Assay platform transition

Fluorescence detection with similar kinetic basis to colorimetric pNP-ADPr

Method transfer without re-optimizing substrate concentration range

• [1] Drown BS, Shirai T, Rack JGM, Ahel I, Hergenrother PJ. Cell Chem Biol. 2018;25(12):1562–1570.e19. doi:10.1016/j.chembiol.2018.09.008. View Source
• [2] Reaction Biology. PARG Assay Service Datasheet. Substrate: TFMU-ADPr; Reference Compound IC₅₀: PDD00017273 = 1.6 nM; ADP-HPD = 78.4 nM. View Source
• [3] Vashisht AA, Wallace SD, Bagde SR, Fromme JC, Peng K, et al. ACS Chem Biol. 2023;18(5):1200–1207. doi:10.1021/acschembio.3c00092. View Source